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Compound of Interest

Compound Name: 4-Methyl-L-phenylalanine

Cat. No.: B556533

CAS Number: 1991-87-3

This technical guide provides an in-depth overview of 4-Methyl-L-phenylalanine, a non-
proteinogenic amino acid of significant interest in chemical and biological research. This
document is intended for researchers, scientists, and professionals in drug development,
offering comprehensive data, experimental protocols, and insights into its biological relevance.

Chemical and Physical Properties

4-Methyl-L-phenylalanine, also known as (S)-2-Amino-3-(4-methylphenyl)propanoic acid, is a
derivative of the essential amino acid L-phenylalanine with a methyl group substituted at the
para position of the phenyl ring. This modification imparts unique physicochemical properties
that are leveraged in various scientific applications.

Table 1: Physicochemical Properties of 4-Methyl-L-phenylalanine
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Property Value Reference
CAS Number 1991-87-3

Molecular Formula C10H13NO2

Molecular Weight 179.22 g/mol

Appearance White to off-white powder

Melting Point 243 - 250 °C

[0]2°/D=-10£1° (c=1in 1IN

Optical Rotation
HCI)

Purity (HPLC) >98%

Table 2: Spectroscopic Data of L-Phenylalanine (as a reference)

Spectroscopy Data Reference

8 7.37 (m, 5H), 3.98 (t, 1H),
1H NMR (D20) [1]
3.27 (dd, 1H), 3.11 (dd, 1H)

5176.77, 137.80, 132.09,
3C NMR (D20) [1]
131.83, 130.42, 58.74, 39.10

Mass Spectrometry Molecular lon (m/z): 179

Note: Specific spectroscopic data for 4-Methyl-L-phenylalanine can be obtained through
standard analytical techniques as described in the experimental protocols.

Synthesis and Purification

The synthesis of 4-Methyl-L-phenylalanine can be achieved through various chemical and
enzymatic methods. Below are representative protocols for its preparation and purification.

Chemical Synthesis: Asymmetric Synthesis (Conceptual
Workflow)
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A common approach for the asymmetric synthesis of non-natural amino acids involves the
alkylation of a chiral glycine enolate equivalent.

Strong Base (e.g., LDA)

Boc-Glycine Ester Chiral Enolate
Formation 2
E\symmetric Alkyla[ior}—bE’rotec[ed 4-Methyl-L-phenylalanine EsleH Acidic Hydrolysis 4-Methyl-L-phenylalanine
4-Methylbenzyl Halide

4-Methylcinnamic Acid

Phenylalanine Ammonia Lyase (PAL) Stereoselective Amination g 4-Methyl-L-phenylalanine

Ammonia Source
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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